Cas no 1016756-23-2 (6-(2-Methylpropoxy)pyridine-3-carboxylic acid)

6-(2-Methylpropoxy)pyridine-3-carboxylic acid structure

1016756-23-2 structure

Product Name:6-(2-Methylpropoxy)pyridine-3-carboxylic acid

CAS No:1016756-23-2

MF:C₁₀H₁₃NO₃

MW:195.215122938156

MDL:MFCD09811820

CID:4559172

Update Time:2023-08-09

6-(2-Methylpropoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-(2-methylpropoxy)pyridine-3-carboxylic acid
- 6-isobutoxynicotinic acid
- BBL036537
- STL490880
- Z444311588
- 6-(2-Methylpropoxy)pyridine-3-carboxylic acid
- MDL： MFCD09811820
- Inchi： 1S/C10H13NO3/c1-7(2)6-14-9-4-3-8(5-11-9)10(12)13/h3-5,7H,6H2,1-2H3,(H,12,13)
- InChI Key： IGGUZPKESUQARQ-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)O)=CN=1)CC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 194
XLogP3: 2
Topological Polar Surface Area: 59.4

6-(2-Methylpropoxy)pyridine-3-carboxylic acid Pricemore >>

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TRC	M323958-25mg	6-(2-Methylpropoxy)pyridine-3-carboxylic Acid	1016756-23-2		25mg	$ 50.00	2022-06-04
TRC	M323958-50mg	6-(2-Methylpropoxy)pyridine-3-carboxylic Acid	1016756-23-2		50mg	$ 70.00	2022-06-04
TRC	M323958-250mg	6-(2-Methylpropoxy)pyridine-3-carboxylic Acid	1016756-23-2		250mg	$ 250.00	2022-06-04
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Matrix Scientific	134456-2.500g	6-(2-Methylpropoxy)pyridine-3-carboxylic acid, 95%+	1016756-23-2	95%	2.500g	$762.00	2023-09-07
Enamine	EN300-43339-0.05g	6-(2-methylpropoxy)pyridine-3-carboxylic acid	1016756-23-2	95.0%	0.05g	$64.0	2025-02-20
Enamine	EN300-43339-0.1g	6-(2-methylpropoxy)pyridine-3-carboxylic acid	1016756-23-2	95.0%	0.1g	$96.0	2025-02-20
Enamine	EN300-43339-0.25g	6-(2-methylpropoxy)pyridine-3-carboxylic acid	1016756-23-2	95.0%	0.25g	$136.0	2025-02-20
Enamine	EN300-43339-0.5g	6-(2-methylpropoxy)pyridine-3-carboxylic acid	1016756-23-2	95.0%	0.5g	$214.0	2025-02-20

6-(2-Methylpropoxy)pyridine-3-carboxylic acid Production Method

Production Method 1

49608-01-7

1016756-23-2

97455-65-7

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 5 min, 0 °C
1.2 0 °C; 0 °C → rt; 2 h, rt
1.3 Reagents: Sodium chloride Solvents: Water
1.4 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran , Water ; overnight, 35 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Preparation of heteroarylchromenylbenzamide derivatives and analogs as voltage-gated sodium channel modulators

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